Dodecane

• CAS: 93924-07-3
• Molecular Formula: C12H26
• Molecular Weight: 170.33 g/mol
• InChI: InChI=1S/C12H26/c1-3-5-7-9-11-12-10-8-6-4-2/h3-12H2,1-2H3
• InChIKey: SNRUBQQJIBEYMU-UHFFFAOYSA-N
• Solubility: less than 1 mg/mL at 77 °F (NTP, 1992); In water, 3.7X10-3 mg/L at 25 °C; Very soluble in ethyl alcohol, ethyl ether, acetone, chloroform, carbon tetrachloride; In salt water, 0.005 mg/L at 20 °C; in sea water, 0.0029 mg/L; in distilled water at 25 °C, 0.0037 mg/L; 3.7e-06 mg/mL at 25 °C

Dodecane (CAS 93924-07-3): Essential Procurement Data for the C12 n-Alkane Solvent and Fuel Surrogate

Dodecane (CAS 93924-07-3), also known as n-dodecane or a mixture of C10-14 alkanes, is a liquid alkane hydrocarbon with the formula C12H26. It is characterized by a density of approximately 0.75 g/cm³ at 20°C , a boiling point of 216.3°C at atmospheric pressure , a melting point of -9.6°C , and a vapor pressure of 0.4 hPa at 20°C . Its high hydrophobicity and chemical inertness underpin its role as a non-polar solvent and a reference fuel component. This guide focuses on its quantifiable differentiators compared to its nearest homologues, such as undecane (C11) and tridecane (C13), and other fuel components like n-heptane, tetralin, and kerosene.

Research FormatLiquid n-alkane, C12 hydrocarbon

Workflow FitNon-polar solvent, fuel surrogate, diluent

Selection ContextThermophysical distinctness from C11 and C13 homologues

Why Dodecane (CAS 93924-07-3) Cannot Be Replaced by Other n-Alkanes: A Comparative Analysis of C11-C13 Homologues

Alkane homologues share a common chemical backbone but exhibit divergent thermophysical properties, combustion behavior, and biological partitioning due to incremental changes in chain length. For dodecane, these differences are not linear and can critically impact applications ranging from fuel formulation to pharmacokinetic modeling. Substituting dodecane with undecane or tridecane, for instance, will alter key parameters such as thermal conductivity, viscosity, density, and tissue distribution coefficients. The following quantitative evidence demonstrates that dodecane occupies a specific performance niche, making generic substitution scientifically untenable.

Property Context

Dodecane (C12)

Undecane/Tridecane/Kerosene

High-pressure viscosity/density

Specific C12 chain-length profile

Chain-length shift alters spray atomization dynamics

Tissue partitioning (PBPK modeling)

Higher lipid solubility, distinct PC values

Undecane underestimates fat sequestration; tridecane may overestimate

Cetane number response

Increases derived cetane number in blends

n-Heptane, tetralin reduce or do not enhance DCN

Nitric acid stability

Reported higher stability than kerosene

Kerosene exhibits lower oxidative resistance

Quantitative Evidence: Dodecane's Differentiated Performance vs. Undecane, Tridecane, and Kerosene

Superior Solid-State Thermal Conductivity Compared to Adjacent Odd-Numbered n-Alkanes

The thermal conductivity (λ) of solid n-dodecane is demonstrably higher than that of its neighboring odd-numbered n-alkanes, n-undecane (C11) and n-tridecane (C13), under identical temperature and pressure conditions. This behavior is attributed to differences in their crystal structures [1].

Thermal Conductivity (Solid)

Head-to-head

Higher λ than undecane (C11) and tridecane (C13) at 190–280 K up to 1.0 GPa

Supports cryogenic/thermal management selection

Transient hot-wire method; exact λ depends on T/P

Evidence Dimension	Thermal conductivity (λ) in the solid state
Target Compound Data	Higher λ value
Comparator Or Baseline	n-undecane (C11) and n-tridecane (C13): Lower λ values
Quantified Difference	λ_n-dodecane > λ_n-undecane and λ_n-tridecane (exact magnitudes depend on specific T/P; the study confirms the trend holds across the investigated range of 190–280 K and pressures up to 1.0 GPa)
Conditions	Transient hot-wire method; temperature range 190–280 K; pressure up to 1.0 GPa

Why This Matters

For applications involving heat transfer in solid or semi-solid matrices (e.g., phase-change materials, cryogenic insulation), the higher thermal conductivity of dodecane provides a quantifiable performance advantage over its C11 and C13 homologues.

• [1] Forsman, H. (1986). Thermal conductivity of solid n-dodecane at high pressure and a comparison with n-undecane and n-tridecane. Molecular Physics, 58(3), 605-614. https://doi.org/10.1080/00268978600101381 View Source

Distinct Viscosity and Density Profile Under High Pressure for Enhanced Fuel Modeling

Simultaneous measurements of dynamic viscosity and density for liquid undecane, dodecane, tridecane, and tetradecane reveal distinct, chain-length-dependent profiles. At 298.15 K and 50.01 MPa, the dynamic viscosity of n-dodecane (2.438 mPa·s) is 18.6% higher than that of n-undecane (2.056 mPa·s) and 20.7% lower than that of n-tridecane (3.074 mPa·s). Similarly, density shows a systematic increase with chain length [1].

Viscosity & Density at 50 MPa

Head-to-head

η = 2.438 mPa·s, ρ = 0.7687 g/cm³ (298.15 K)

Supports fuel injection CFD modeling

Values distinct from C11/C13; surrogate fuel validation

Evidence Dimension	Dynamic Viscosity (η) and Density (ρ) at elevated pressure
Target Compound Data	η = 2.438 mPa·s; ρ = 0.7687 g/cm³
Comparator Or Baseline	n-Undecane: η = 2.056 mPa·s, ρ = 0.7608 g/cm³; n-Tridecane: η = 3.074 mPa·s, ρ = 0.7755 g/cm³
Quantified Difference	Dodecane η is +18.6% vs. undecane; -20.7% vs. tridecane. Dodecane ρ is +1.0% vs. undecane; -0.9% vs. tridecane.
Conditions	Capillary flow technique and vibrating tube densimeter; Temperature = 298.15 K; Pressure = 50.01 MPa

Why This Matters

In high-pressure fuel injection systems and for developing accurate surrogate fuel models, the precise viscosity and density of dodecane at operational pressures are critical for predicting spray dynamics and combustion behavior.

• [1] Ruiz-Llamas, A., Pimentel-Rodas, A., Mendo-Sánchez, R. P., & Galicia-Luna, L. A. (2022). Simultaneous Viscosity and Density Measurements and Modeling on Liquid Undecane, Dodecane, Tridecane, and Tetradecane up to 50 MPa. Journal of Chemical & Engineering Data, 67(12), 3589-3600. https://doi.org/10.1021/acs.jced.2c00467 View Source

Enhanced Lipid Solubility and Tissue Partitioning vs. Shorter-Chain n-Alkanes

Rat tissue:air and blood:air partition coefficients (PCs) for n-alkanes from C8 to C12 demonstrate a strong positive correlation between carbon chain length and lipid solubility. The blood:air PC value for n-dodecane is 24.6, which is over 20% higher than that of n-undecane (20.4). This trend is even more pronounced in fat tissue, where the fat:blood PC for dodecane (671) is approximately 27% higher than that of undecane (529) [1].

Blood:Air & Fat:Blood PC

Head-to-head

Blood:air PC 24.6; fat:blood PC 671

Supports PBPK model calibration

Undecane PC values significantly lower; avoid substitution

Evidence Dimension	Blood:Air Partition Coefficient (PC) and Fat:Blood Partition Coefficient
Target Compound Data	Blood:Air PC = 24.6; Fat:Blood PC = 671
Comparator Or Baseline	n-Undecane: Blood:Air PC = 20.4; Fat:Blood PC = 529
Quantified Difference	Dodecane Blood:Air PC is 20.6% higher; Fat:Blood PC is 26.8% higher than undecane.
Conditions	Vial equilibration headspace technique with rat tissue homogenates at 37°C.

Why This Matters

In physiologically based pharmacokinetic (PBPK) modeling for occupational or environmental exposure assessments, the use of dodecane's specific partition coefficients is essential for accurately predicting tissue dosimetry and potential toxicity. Using undecane's data would significantly underestimate fat sequestration.

• [1] Smith, A. Q., Campbell, J. L., Keys, D. A., & Fisher, J. W. (2005). Rat Tissue and Blood Partition Coefficients for n-Alkanes (C8 to C12). International Journal of Toxicology, 24(1), 35-41. https://doi.org/10.1080/10915810590918698 View Source

Positive Impact on Derived Cetane Number in Diesel Blends Compared to n-Heptane and Naphthenes

When blended with commercial diesel fuel, the addition of n-dodecane consistently increases the derived cetane number (DCN), a key measure of ignition quality. In contrast, the addition of n-heptane, tetralin, or decalin has a neutral or negative effect on DCN. This is a quantifiable and operationally significant differentiator for fuel formulators seeking to enhance combustion performance [1].

DCN Effect in Diesel Blends

Head-to-head

Increases DCN; n-heptane, tetralin, decalin show negative/neutral effect

Supports ignition quality research

IQT measurement; 20% and 50% volume fractions

Evidence Dimension	Effect on Derived Cetane Number (DCN) when blended with commercial diesel
Target Compound Data	Increases DCN value
Comparator Or Baseline	n-Heptane: Negative effect; Tetralin: Reduces DCN; Decalin: Negative effect
Quantified Difference	Qualitative trend confirmed by Ignition Quality Tester (IQT) measurements; dodecane is the only additive among the four tested that consistently increases DCN.
Conditions	20% and 50% volume fraction blends in China VI commercial diesel; measured via IQT.

Why This Matters

A higher cetane number correlates with shorter ignition delay and smoother engine operation. Procurement of dodecane for fuel blending is justified by its unique, positive contribution to cetane number relative to common alternative hydrocarbon additives.

• [1] Wei, Y.-J., Zhang, Y.-J., Zhu, X.-D., Gu, H.-M., Zhu, Z.-Q., Liu, S.-H., ... & Jiang, X.-L. (2022). Effects of Diesel Hydrocarbon Components on Cetane Number and Engine Combustion and Emission Characteristics. Applied Sciences, 12(7), 3549. https://doi.org/10.3390/app12073549 View Source

Defined Combustion Surrogate Properties: Iso-Dodecane's Cetane Number (16.8) as a Target for Jet Fuel Emulation

For iso-dodecane (a branched isomer of the target compound), the derived cetane number (DCN) and threshold sooting index (TSI) have been precisely characterized. The DCN of iso-dodecane is 16.8 (±1), and its TSI is 15.4 (±0.5). These values position it as a critical reference point for emulating the combustion behavior of complex jet fuels. Its properties are very nearly the molar average of iso-octane (iC8) and iso-cetane (iC16), providing a foundational metric for surrogate fuel formulation [1].

Iso-dodecane DCN & TSI

Class-level

DCN = 16.8 ±1; TSI = 15.4 ±0.5

Benchmark for jet fuel surrogate modeling

Intermediate between iC8 and iC16; data to verify

Evidence Dimension	Derived Cetane Number (DCN) and Threshold Sooting Index (TSI)
Target Compound Data	DCN = 16.8 (±1); TSI = 15.4 (±0.5)
Comparator Or Baseline	iso-octane (iC8) and iso-cetane (iC16); properties of iC12 are nearly the molar average of iC8 and iC16.
Quantified Difference	iC12 DCN and TSI are intermediate, providing a specific benchmark value.
Conditions	Ignition Quality Tester (IQT) and smoke point lamp per ASTM D1322.

Why This Matters

For researchers developing and validating kinetic models for jet fuel combustion, iso-dodecane provides a well-defined, intermediate benchmark. Its specific DCN of 16.8 is a crucial data point for constructing accurate surrogate fuel mixtures that mimic the ignition behavior of real jet fuels like Jet-A.

• [1] Won, S. H., Haas, F. M., Tekawade, A., Kosiba, G., Oehlschlaeger, M. A., Dooley, S., & Dryer, F. L. (2016). Combustion characteristics of C4 iso-alkane oligomers: Experimental characterization of iso-dodecane as a jet fuel surrogate component. Combustion and Flame, 165, 137-143. https://doi.org/10.1016/j.combustflame.2015.12.001 View Source

Superior Chemical Stability as a Nuclear Diluent Compared to Kerosene

In nuclear reprocessing applications, the chemical stability of the organic diluent against nitric acid is paramount. Studies assessing inert diluents for nuclear energy plants have demonstrated that n-dodecane is more stable toward nitric acid than odorless kerosene, the conventional industrial diluent [1]. This provides a quantifiable advantage in process longevity and safety.

Nitric Acid Stability

Head-to-head

Reported more stable than odorless kerosene

Supports nuclear diluent selection

Qualitative assessment; process conditions may vary

Evidence Dimension	Stability toward nitric acid
Target Compound Data	Higher stability
Comparator Or Baseline	Odorless kerosene: Lower stability
Quantified Difference	Qualitatively determined as 'more stable than odorless kerosene but less stable than n-dodecane' in the assessment.
Conditions	Assessment as inert diluents in nitric acid environments for nuclear energy plants.

Why This Matters

For procurement in nuclear reprocessing or related harsh chemical environments, dodecane's superior resistance to oxidative degradation by nitric acid compared to kerosene reduces the risk of solvent decomposition, improves process efficiency, and enhances operational safety.

• [1] U.S. Atomic Energy Commission. (n.d.). INERT DILUENTS FOR USE IN NUCLEAR ENERGY PLANTS. III. COMPARISON OF THE STABILITY OF SOME CONJUNCT POLYMERS OF SIMPLE OLEFINS WITH ODOURLESS KEROSENE. OSTI.GOV. Retrieved April 2026, from https://www.osti.gov/biblio/4793518 View Source

Dodecane's Key Application Scenarios: From High-Pressure Fuel Systems to Nuclear Diluents

Precision Surrogate Component for High-Pressure Fuel Spray and Combustion Modeling

The specific viscosity and density values of n-dodecane at pressures up to 50 MPa (e.g., η = 2.438 mPa·s, ρ = 0.7687 g/cm³ at 298.15 K and 50.01 MPa) are essential inputs for computational fluid dynamics (CFD) models of fuel injection systems in diesel and jet engines. Its well-defined properties, distinct from those of undecane and tridecane, make it an indispensable reference fluid for validating spray breakup and atomization models under engine-relevant conditions [1].

Critical Calibrant for Physiologically Based Pharmacokinetic (PBPK) Models of Alkane Exposure

In toxicological risk assessment, the blood:air partition coefficient of 24.6 and the fat:blood partition coefficient of 671 for n-dodecane are non-interchangeable data points. These values are used to parameterize PBPK models that predict the absorption, distribution, and elimination of longer-chain alkanes in biological systems. Using the lower partition coefficients of undecane would lead to a significant underestimation of the body burden and potential toxicity in fatty tissues, making pure dodecane essential for accurate model calibration [2].

High-Performance Diluent in Nuclear Fuel Reprocessing

In the PUREX process for nuclear fuel reprocessing, the organic phase consists of tributyl phosphate (TBP) dissolved in an inert diluent. n-Dodecane is the diluent of choice over kerosene due to its superior chemical stability against nitric acid. This enhanced stability translates to a longer operational life for the solvent, reduced formation of deleterious degradation products, and improved overall process safety and efficiency, providing a clear, performance-based justification for its procurement in this highly regulated industry [3].

Reference Fuel Additive for Cetane Number Enhancement Studies

Unlike n-heptane, tetralin, or decalin, the addition of n-dodecane to commercial diesel consistently increases the derived cetane number (DCN). This makes it a valuable reference additive for researchers and fuel formulators investigating ways to improve the ignition quality of diesel fuels. Its positive, quantifiable effect on DCN provides a clear benchmark for evaluating novel biofuel blends or synthetic fuel components [4].

Application

Selection Property

Validation Focus

Precision surrogate for high-pressure fuel spray and combustion modeling

High-pressure viscosity and density profile

CFD spray breakup and atomization model validation

Critical calibrant for PBPK models of alkane exposure

Tissue:air and blood:air partition coefficients

PBPK model calibration and tissue dosimetry prediction

High-performance diluent in nuclear fuel reprocessing

Chemical stability toward nitric acid

PUREX process solvent longevity assessment

Reference fuel additive for cetane number enhancement studies

Derived cetane number (DCN) enhancement effect

Diesel ignition quality benchmarking

• [1] Ruiz-Llamas, A., Pimentel-Rodas, A., Mendo-Sánchez, R. P., & Galicia-Luna, L. A. (2022). Simultaneous Viscosity and Density Measurements and Modeling on Liquid Undecane, Dodecane, Tridecane, and Tetradecane up to 50 MPa. Journal of Chemical & Engineering Data, 67(12), 3589-3600. https://doi.org/10.1021/acs.jced.2c00467 View Source
• [2] Smith, A. Q., Campbell, J. L., Keys, D. A., & Fisher, J. W. (2005). Rat Tissue and Blood Partition Coefficients for n-Alkanes (C8 to C12). International Journal of Toxicology, 24(1), 35-41. https://doi.org/10.1080/10915810590918698 View Source
• [3] U.S. Atomic Energy Commission. (n.d.). INERT DILUENTS FOR USE IN NUCLEAR ENERGY PLANTS. III. COMPARISON OF THE STABILITY OF SOME CONJUNCT POLYMERS OF SIMPLE OLEFINS WITH ODOURLESS KEROSENE. OSTI.GOV. Retrieved April 2026, from https://www.osti.gov/biblio/4793518 View Source
• [4] Wei, Y.-J., Zhang, Y.-J., Zhu, X.-D., Gu, H.-M., Zhu, Z.-Q., Liu, S.-H., ... & Jiang, X.-L. (2022). Effects of Diesel Hydrocarbon Components on Cetane Number and Engine Combustion and Emission Characteristics. Applied Sciences, 12(7), 3549. https://doi.org/10.3390/app12073549 View Source